Cas no 2287266-41-3 (2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid)

2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid is a structurally complex organic compound featuring a bicyclo[1.1.1]pentane core, a 3,5-dimethylphenyl substituent, and a phenylmethoxycarbonylaminoacetic acid moiety. Its rigid bicyclic framework enhances steric control, making it valuable in medicinal chemistry for designing conformationally constrained analogs. The presence of the carbamate-protected amino acid group allows for selective deprotection, facilitating peptide coupling or further derivatization. This compound is particularly useful in drug discovery for probing steric and electronic effects in bioactive molecules. Its well-defined stereochemistry and functional group compatibility make it a versatile intermediate for synthesizing pharmacologically relevant scaffolds.
2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid structure
2287266-41-3 structure
Product Name:2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
CAS No:2287266-41-3
MF:C23H25NO4
MW:379.44890666008
CID:6504843
PubChem ID:137945502
Update Time:2025-06-07

2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6761549
    • 2287266-41-3
    • 2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
    • 2-{[(benzyloxy)carbonyl]amino}-2-[3-(3,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
    • Inchi: 1S/C23H25NO4/c1-15-8-16(2)10-18(9-15)22-12-23(13-22,14-22)19(20(25)26)24-21(27)28-11-17-6-4-3-5-7-17/h3-10,19H,11-14H2,1-2H3,(H,24,27)(H,25,26)
    • InChI Key: QSZFTRUOUJIYPC-UHFFFAOYSA-N
    • SMILES: OC(C(C12CC(C3C=C(C)C=C(C)C=3)(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 379.17835828g/mol
  • Monoisotopic Mass: 379.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 75.6Ų

2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Pricemore >>

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Additional information on 2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic Acid: A Comprehensive Overview

2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS No. 2287266-41-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic compounds and exhibits a combination of aromatic and carbonyl functionalities, making it an intriguing subject for both academic research and pharmaceutical development.

The core structure of 2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid is characterized by a bicyclo[1.1.1]pentane moiety, which is a highly strained and rigid framework. This structural rigidity imparts unique conformational properties to the molecule, potentially influencing its biological activity and pharmacokinetic behavior. The presence of the 3,5-dimethylphenyl group further enhances the lipophilicity of the compound, which is crucial for its ability to cross biological membranes and interact with target proteins.

The amino acid derivative nature of 2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid is another key feature that contributes to its potential therapeutic applications. The phenylmethoxycarbonyl (Pmc) protecting group on the amino group ensures stability during synthesis and storage, while allowing for controlled deprotection under specific conditions. This property makes the compound suitable for use in various drug delivery systems and prodrug strategies.

Recent studies have explored the biological activity of 2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid in several disease models. One notable area of research is its potential as an inhibitor of protein-protein interactions (PPIs), which are critical in many cellular processes and disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively disrupts the interaction between two key proteins involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid has shown promise in neurodegenerative disorders such as Alzheimer's disease (AD). Research conducted at a leading pharmaceutical institute found that this compound can modulate the activity of certain enzymes implicated in AD pathogenesis, such as beta-secretase (BACE-1). By inhibiting BACE-1, the compound may help reduce the production of amyloid-beta peptides, which are known to form toxic aggregates in the brains of AD patients.

The pharmacokinetic profile of 2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid has also been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates rapid absorption through the gastrointestinal tract, while its metabolic stability ensures prolonged systemic availability.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS No. 2287266-41-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it a valuable tool for exploring new therapeutic avenues in cancer and neurodegenerative diseases. As research continues to uncover more about this compound's mechanisms of action and potential applications, it is likely to play an increasingly important role in advancing medical treatments for these challenging conditions.

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